1-(3-Fluoro-4-methylphenyl)-1,4-dihydropyrazine-2,3-dione

• IUPAC Name: 4-(3-fluoro-4-methylphenyl)-1H-pyrazine-2,3-dione
• InChI: InChI=1S/C11H9FN2O2/c1-7-2-3-8(6-9(7)12)14-5-4-13-10(15)11(14)16/h2-6H,1H3,(H,13,15)
• InChI Key: AGTGRJRUTPNRLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CNC(=O)C2=O)F
• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol

Description

The compound “1-(3-Fluoro-4-methylphenyl)-1,4-dihydropyrazine-2,3-dione” is a complex organic molecule. It likely contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and a phenyl ring, which is a six-membered carbon ring, attached to it.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized using various organic chemistry reactions. For instance, 1,2,4-triazole-containing scaffolds, which are similar in structure, are synthesized using 3-amino-1,2,4-triazole.

Scientific Research Applications

Fluorescent Chemosensors

"1-(3-Fluoro-4-methylphenyl)-1,4-dihydropyrazine-2,3-dione" derivatives serve as a critical component in the development of fluorescent chemosensors. These chemosensors have demonstrated high selectivity and sensitivity for detecting various metal ions, anions, and neutral molecules. The unique fluorophoric properties of these compounds, especially when derived from 4-methyl-2,6-diformylphenol (DFP), make them highly valuable in sensing applications across diverse chemical and biological environments (Roy, 2021).

Synthesis Methodologies

Research into efficient synthesis methodologies of related fluoro-organic compounds, such as 2-Fluoro-4-bromobiphenyl, which is key in manufacturing non-steroidal anti-inflammatory materials, has highlighted the importance of developing practical, large-scale synthesis approaches. These methodologies focus on minimizing environmental impact while maximizing yield and safety, showcasing the compound's relevance in pharmaceutical manufacturing processes (Qiu et al., 2009).

Optical Properties and Dyes

Compounds derived from "1-(3-Fluoro-4-methylphenyl)-1,4-dihydropyrazine-2,3-dione" have been extensively studied for their optical properties, particularly in the context of dyes and pigments. Diketopyrrolopyrroles, closely related in structure and reactivity, find applications in high-quality pigments and various solar cells due to their excellent stability and fluorescence quantum yield. These compounds' significant bathochromic shift and enhanced two-photon absorption cross-section make them suitable for advanced optical applications (Grzybowski & Gryko, 2015).

Optoelectronic Materials

The integration of quinazoline and pyrimidine fragments, which share structural similarities with "1-(3-Fluoro-4-methylphenyl)-1,4-dihydropyrazine-2,3-dione," into π-extended conjugated systems has been critical in developing novel optoelectronic materials. These materials are crucial for fabricating organic light-emitting diodes, including white OLEDs and highly efficient red phosphorescent OLEDs, demonstrating the compound's potential in advancing optoelectronic device technology (Lipunova et al., 2018).